methyl 2-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]benzoate

• IUPAC Name: methyl 2-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H21N3O3S/c1-27-21(26)16-8-5-6-10-18(16)23-19(25)13-28-20-15(12-22)11-14-7-3-2-4-9-17(14)24-20/h5-6,8,10-11H,2-4,7,9,13H2,1H3,(H,23,25)
• InChI Key: ODYSAGRXBNIONT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

“Methyl 2-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]benzoate” is a chemical compound with the molecular formula C21H21N3O3S. It is a complex organic molecule that contains a cyclohepta[b]pyridin-2-yl group, which is a seven-membered ring structure with a pyridine incorporated into the ring.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a seven-membered cyclohepta[b]pyridin-2-yl ring structure. This structure is further modified with a cyano group, a sulfanyl group, an acetyl group, and an amino group.

Scientific Research Applications

Synthesis and Biological Properties

• A study demonstrated the synthesis of novel benzimidazole derivatives containing a cyclohepta[b]pyridine moiety, showing potent antisecretory activity against gastric acid secretion in rats. This includes analogs similar to the specified compound, indicating potential applications in developing proton pump inhibitors with properties surpassing omeprazole (Yamada et al., 1995).

Heterocyclic System Derivatives

• Research on 2-Chlorocyclohepta[b]pyrroles reacted with o-phenylenediamine led to the production of novel 20π antiaromatic systems and derivatives of cyclohepta[b]pyrroles, showcasing the versatility of these compounds in synthesizing unique heterocyclic systems (Abe et al., 1990).

Development of Heterocyclic Systems

• Investigations into methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a closely related compound, have been pivotal in the synthesis of multifunctional heterocyclic systems such as pyrroles, pyrimidines, and isoxazoles, highlighting the compound's utility in complex chemical syntheses (Selič et al., 1997).

Structural Elucidation using NMR

• The structural assignment of a closely related compound was accomplished using NMR techniques, emphasizing the importance of these compounds in advancing NMR spectroscopy for structural analysis in organic chemistry (Dell et al., 1994).

Catalysis in Hydroxylation Reactions

• In a study, non-heme diiron(III) complexes with tridentate 3N ligands, including compounds similar to the specified molecule, were used as functional models for methane monooxygenases. These complexes were effective catalysts for the selective hydroxylation of alkanes, showcasing the potential application in industrial catalysis (Sankaralingam & Palaniandavar, 2014).

Preparation of Novel Antineuropathic Agents

• A new series of amino-3,5-dicyanopyridines, structurally related to the specified compound, was synthesized and evaluated for their potential as adenosine receptor ligands with antineuropathic activity. This underscores the compound's role in developing new pharmaceutical agents (Betti et al., 2019).

Mechanism of Action

Target of Action

The compound, also known as “CBKinase1_008576” or “methyl 2-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]benzoate”, is a kinase inhibitor. The primary targets of this compound are likely to be kinases, which are enzymes that catalyze the transfer of phosphate groups from high-energy, phosphate-donating molecules to specific substrates . This process is known as phosphorylation, a key event in many cellular processes.

Mode of Action

The compound interacts with its kinase targets by binding to the ATP-binding site, thereby inhibiting the kinase activity . This inhibition disrupts the phosphorylation process, leading to alterations in the activity of the substrate proteins. The specific changes depend on the nature of the substrate proteins and the pathways they are involved in .

Biochemical Pathways

The affected pathways are likely to be those regulated by the kinases that the compound targets. Kinases play crucial roles in various cellular processes, including cell cycle progression, signal transduction, and apoptosis . Therefore, the inhibition of kinase activity by the compound can affect these processes, leading to downstream effects such as cell cycle arrest, altered cellular signaling, and induction of apoptosis .

Result of Action

The molecular and cellular effects of the compound’s action are likely to be diverse, given the wide range of processes regulated by kinases. Potential effects include alterations in cell signaling pathways, changes in gene expression, cell cycle arrest, and induction of apoptosis . The specific effects would depend on the cell type and the specific kinases that the compound targets .